Cas no 1313712-48-9 (8-Chloro-6-methyl-1,2,4triazolo1,5-Apyridin-2-ylamine)

• Product Name: 8-Chloro-6-methyl-1,2,4triazolo1,5-Apyridin-2-ylamine
• CAS No: 1313712-48-9
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• MDL: MFCD19441901
• CID: 1028619
• PubChem ID: 57374343
• Update Time: 2025-09-22

8-Chloro-6-methyl-1,2,4triazolo1,5-Apyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• DTXSID60724917
• SY129519
• CS-0444483
• 8-Chloro-6-methyl[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• DB-360003
• A922248
• AC3721
• MFCD19441901
• AKOS022172070
• 2-Amino-8-chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 1313712-48-9
• 8-Chloro-6-methyl-1,2,4triazolo1,5-Apyridin-2-ylamine

• MDL： MFCD19441901
• Inchi： 1S/C7H7ClN4/c1-4-2-5(8)6-10-7(9)11-12(6)3-4/h2-3H,1H3,(H2,9,11)
• InChI Key： GPWFIOYGGIXBSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CN2C1=NC(N)=N2

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų